Cas no 2229498-22-8 (3-(2-amino-3,3-difluoro-2-methylpropyl)-N,N-dimethylaniline)

3-(2-Amino-3,3-difluoro-2-methylpropyl)-N,N-dimethylaniline is a fluorinated aromatic amine derivative characterized by its unique structural features, including a difluoromethyl-substituted propylamine moiety and a dimethylaniline group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. The presence of fluorine atoms enhances metabolic stability and lipophilicity, while the tertiary amine functionality offers versatility for further derivatization. Its well-defined molecular structure makes it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically handled under controlled conditions due to its reactive amine group.
3-(2-amino-3,3-difluoro-2-methylpropyl)-N,N-dimethylaniline structure
2229498-22-8 structure
Product Name:3-(2-amino-3,3-difluoro-2-methylpropyl)-N,N-dimethylaniline
CAS No:2229498-22-8
MF:C12H18F2N2
MW:228.281529903412
CID:6479082
PubChem ID:165653416
Update Time:2025-10-31

3-(2-amino-3,3-difluoro-2-methylpropyl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

    • 3-(2-amino-3,3-difluoro-2-methylpropyl)-N,N-dimethylaniline
    • EN300-1949923
    • 2229498-22-8
    • Inchi: 1S/C12H18F2N2/c1-12(15,11(13)14)8-9-5-4-6-10(7-9)16(2)3/h4-7,11H,8,15H2,1-3H3
    • InChI Key: RHHWSFKQYTYBPP-UHFFFAOYSA-N
    • SMILES: FC(C(C)(CC1C=CC=C(C=1)N(C)C)N)F

Computed Properties

  • Exact Mass: 228.14380491g/mol
  • Monoisotopic Mass: 228.14380491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 29.3Ų

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Additional information on 3-(2-amino-3,3-difluoro-2-methylpropyl)-N,N-dimethylaniline

Comprehensive Overview of 3-(2-amino-3,3-difluoro-2-methylpropyl)-N,N-dimethylaniline (CAS No. 2229498-22-8)

In the realm of specialty chemicals, 3-(2-amino-3,3-difluoro-2-methylpropyl)-N,N-dimethylaniline (CAS No. 2229498-22-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its difluoromethyl and dimethylaniline moieties, is a subject of interest in pharmaceutical research, agrochemical development, and advanced material science. Its molecular architecture, featuring a 2-amino-3,3-difluoro-2-methylpropyl side chain, offers versatility in synthetic pathways, making it a valuable intermediate for further chemical modifications.

The growing demand for fluorinated compounds in drug discovery has propelled research into 3-(2-amino-3,3-difluoro-2-methylpropyl)-N,N-dimethylaniline. Fluorination is a key strategy in modern medicinal chemistry, as it enhances metabolic stability, bioavailability, and binding affinity. Researchers are particularly intrigued by the difluoro motif in this compound, which could improve the pharmacokinetic profiles of potential drug candidates. Recent studies have explored its utility in designing kinase inhibitors and GPCR-targeted therapeutics, aligning with the industry's focus on precision medicine.

Beyond pharmaceuticals, CAS No. 2229498-22-8 has shown promise in agrochemical applications. The dimethylaniline core is a common scaffold in herbicides and fungicides, while the difluoromethyl group may contribute to enhanced pesticidal activity. With the global push toward sustainable agriculture, this compound's potential role in developing low-residue crop protection agents is under investigation. Its structural features could address pressing challenges such as pesticide resistance and environmental persistence.

From a synthetic chemistry perspective, the preparation of 3-(2-amino-3,3-difluoro-2-methylpropyl)-N,N-dimethylaniline involves sophisticated fluorination techniques and amine protection strategies. Recent advancements in electrophilic fluorination and transition-metal catalysis have streamlined its production, reducing costs and improving yields. These innovations are critical for scaling up production to meet the demands of industrial applications while maintaining high purity standards.

The compound's physicochemical properties, including its logP and pKa, have been extensively studied to predict its behavior in biological systems. Its moderate lipophilicity, attributed to the difluoromethyl group, suggests favorable membrane permeability, a desirable trait for drug candidates. Additionally, the tertiary amine functionality in the dimethylaniline moiety provides a handle for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

In material science, CAS No. 2229498-22-8 has been explored as a building block for fluorinated polymers and liquid crystals. The incorporation of fluorine atoms into materials often imparts unique properties such as thermal stability, chemical resistance, and optical clarity. These characteristics are highly sought after in industries ranging from electronics to aerospace, where performance under extreme conditions is paramount.

As the scientific community continues to investigate 3-(2-amino-3,3-difluoro-2-methylpropyl)-N,N-dimethylaniline, safety and environmental considerations remain at the forefront. Regulatory agencies emphasize the importance of green chemistry principles in its synthesis and application. Researchers are actively developing catalytic methods to minimize waste and hazardous byproducts, aligning with global sustainability goals.

The commercial availability of CAS No. 2229498-22-8 has expanded in recent years, driven by its growing utility across multiple sectors. Suppliers now offer customized synthesis services, including isotope-labeled versions for metabolic studies and chiral resolutions for enantioselective applications. This flexibility caters to the diverse needs of academic and industrial researchers.

Looking ahead, 3-(2-amino-3,3-difluoro-2-methylpropyl)-N,N-dimethylaniline is poised to play a pivotal role in emerging technologies. Its potential applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors represent cutting-edge avenues in drug discovery. Furthermore, its utility in bioorthogonal chemistry could enable breakthroughs in diagnostic imaging and targeted therapies.

In conclusion, CAS No. 2229498-22-8 exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, from life sciences to advanced materials, underscore its importance as a high-value chemical intermediate. As research progresses, this compound is likely to unlock new possibilities in science and technology, addressing some of the most pressing challenges of our time.

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